1-(2-Methoxyphenyl)-3-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea

• IUPAC Name: 1-(2-methoxyphenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea
• InChI: InChI=1S/C20H21N3O2S/c1-13-7-8-14-12-15(19(24)22-17(14)11-13)9-10-21-20(26)23-16-5-3-4-6-18(16)25-2/h3-8,11-12H,9-10H2,1-2H3,(H,22,24)(H2,21,23,26)
• InChI Key: RXTFMSXRUYYCPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=S)NC3=CC=CC=C3OC
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol
• CAS No.: 887890-73-5

Description

1-(2-Methoxyphenyl)-3-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)thiourea is a useful research compound. Its molecular formula is C20H21N3O2S and its molecular weight is 367.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Activity : A study by Gaber et al. (2021) investigated derivatives of 2-oxo-1,2-dihydroquinoline-3-carboxylic acid for their anticancer effects against the breast cancer MCF-7 cell line. They found that certain compounds demonstrated strong anticancer activity, suggesting potential applications in cancer treatment.

• Synthesis and Potential Applications : Research by Fathalla et al. (2002) detailed the synthesis of new compounds involving 4-methoxyphenyl and 2-phenylquinazolin-4-yl, exploring their possible uses in pharmaceuticals.

• Antimicrobial Studies : Patel et al. (2010) synthesized fluoroquinolone-based 4-thiazolidinones from a lead molecule related to the compound and tested them for antifungal and antibacterial activities. Their research contributes to the development of new antimicrobial agents.

• Herbicidal Activities : Luo et al. (2008) in their study on novel triazolinone derivatives Luo et al. (2008) explored the herbicidal activities of these compounds, identifying potential applications in agriculture.

• Hypotensive Activity : Fazylov et al. (2016) synthesized styryl derivatives based on a related compound and assessed their hypotensive activity, indicating potential uses in cardiovascular medicine Fazylov et al. (2016).

• Antibacterial and Anti-MRSA Activity : Dolan et al. (2016) synthesized a series of thiourea-containing compounds and evaluated their antibacterial properties, including effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) Dolan et al. (2016).

• Anticonvulsant and Antimicrobial Activities : Rajasekaran et al. (2013) synthesized novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones and evaluated them for antimicrobial and anticonvulsant activities Rajasekaran et al. (2013).